Cas no 25369-42-0 (3-hydroxyquinoline-8-carboxylic acid)

3-hydroxyquinoline-8-carboxylic acid structure
25369-42-0 structure
3-hydroxyquinoline-8-carboxylic acid
25369-42-0
C10H7NO3
189.16748
MFCD18417130
1422551
22148865

3-hydroxyquinoline-8-carboxylic acid Properties

Names and Identifiers

    • 8-Quinolinecarboxylic acid, 3-hydroxy-
    • 3-hydroxyquinoline-8-carboxylic acid
    • 3-Hydroxy-8-quinolinecarboxylic acid
    • AMY26172
    • 3-hydroxyquinoline-8-carboxylicacid
    • SCHEMBL368304
    • AS-32828
    • DB-228659
    • CS-0139411
    • DTXSID901290320
    • AKOS025396492
    • MFCD18417130
    • 25369-42-0
    • SB68563
    • +Expand
    • MFCD18417130
    • HOVFZWMFCBLANH-UHFFFAOYSA-N
    • InChI=1S/C10H7NO3/c12-7-4-6-2-1-3-8(10(13)14)9(6)11-5-7/h1-5,12H,(H,13,14)
    • C1=CC2=CC(=CN=C2C(=C1)C(=O)O)O

Computed Properties

  • 189.04261
  • 2
  • 4
  • 1
  • 189.042593085g/mol
  • 14
  • 231
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.4
  • 70.4Ų

Experimental Properties

  • 70.42

3-hydroxyquinoline-8-carboxylic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BJLB-100mg
3-hydroxyquinoline-8-carboxylic acid
25369-42-0 95%
100mg
$328.00 2024-05-20
A2B Chem LLC
AF37807-100mg
3-Hydroxyquinoline-8-carboxylic acid
25369-42-0 95%
100mg
$288.00 2024-04-20
Aaron
AR00BJTN-100mg
3-hydroxyquinoline-8-carboxylic acid
25369-42-0 95%
100mg
$304.00
abcr
AB446861-250 mg
3-Hydroxyquinoline-8-carboxylic acid
25369-42-0
250mg
€890.00 2023-04-22
Alichem
A189000671-250mg
3-Hydroxyquinoline-8-carboxylic acid
25369-42-0 98%
250mg
$526.03 2023-09-02
Ambeed
A726741-100mg
3-Hydroxyquinoline-8-carboxylic acid
25369-42-0 95%
100mg
$310.0 2024-07-28
Chemenu
CM223008-1g
3-Hydroxyquinoline-8-carboxylic acid
25369-42-0 95%
1g
$861 2021-08-04
eNovation Chemicals LLC
D502085-1g
3-hydroxyquinoline-8-carboxylic acid
25369-42-0 95%
1g
$895 2022-09-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2274-100MG
3-hydroxyquinoline-8-carboxylic acid
25369-42-0 95%
100MG
¥ 1,247.00 2023-04-04

3-hydroxyquinoline-8-carboxylic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:25369-42-0)3-hydroxyquinoline-8-carboxylic acid
A1084187
99%/99%/99%
100mg/250mg/1g
279.0/445.0/1151.0